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ARP-100 Biochemical Profile and Selectivity
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Compound Focus: Arp-100

CAS No.: 704888-90-4

Cat. No.: S519372

Property Details

Primary Target MMP-2 (Matrix Metalloproteinase-2) [1] [2]
ICs0 for MMP-2 12 nM (Cell-free assay) [3] [1] [2]
Molecular Formula C17H20N20s5S [3] [1] [4]

Molecular Weight 364.42 g/mol [3] [1] [2]

CAS Number 704888-90-4 [3] [1] [2]

Selectivity Profile (ICso)

MMP-9: 200 nM [3] [1] [2]
MMP-3: 4,500 nM (4.5 uM) [3] [1] [2]
MMP-1: >50,000 nM (>50 pM) [3] [1] [2]

MMP-7: >50,000 nM (>50 uM) [3] [1] [2]

Key Experimental Model and Protocol
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A frequently cited in vitro invasion assay using HT1080 human fibrosarcoma cells demonstrates the

functional effect of ARP-100 [3] [1] [2]. The experimental workflow is as follows:

Start

l

Plate HT'1080 cells on Matrigel

l

Incubate for 24 hours

l

Add ARP-100 (50 nM)

l

Incubate for 1 hour

l

Quantify invasive elongations

l

Result: Significant reduction in invasion

Click to download full resolution via product page

This model shows that ARP-100 can significantly reduce the invasive behavior of cancer cells by selectively

inhibiting MMP-2 activity [3] [1] [2].
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Mechanism of Action and Research Applications

¢ Mechanism of Action: ARP-100 is a biphenylsulfonamide that selectively interacts with the S1'
pocket of the MMP-2 enzyme, which contributes to its high selectivity over other MMPs [1].

¢ Research Applications: Based on published studies, ARP-100 is used to investigate the role of
MMP-2 in:

Cancer cell invasion and metastasis [3] [1].

VEGF expression and angiogenesis in lung cancer cells [3].

Sarcomere degeneration in cardiomyocytes [3].

Cardiac ischemia-reperfusion injury [3].

[¢]

[¢]

[e]

o

Research Considerations

When planning experiments with ARP-100, keep these points in mind:

¢ Solubility: ARP-100 is typically dissolved in DMSO (e.g., 100 mg/mL) [1]. Be sure to use fresh, dry
DMSO as it is hygroscopic.

e Selectivity: Its profile makes it an excellent tool for dissecting the specific role of MMP-2 in
processes where multiple MMPs are present.

¢ Functional Assays: The anti-invasive effect is a key functional outcome to measure, as
demonstrated in the HT1080 model [3] [1] [2].

The search results did not contain a direct, head-to-head competitive analysis with other specific, named
MMP-2 inhibitors. For a more complete competitive landscape, you may need to consult specialized
scientific databases or review articles that compare the potency, selectivity, and performance of various

inhibitors like ARP-100, SB-3CT, and others across multiple experimental models.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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